Methyl 3-{[1-(4-pyridinyl)ethylidene]amino}-2-thiophenecarboxylate

• IUPAC Name: methyl 3-(1-pyridin-4-ylethylideneamino)thiophene-2-carboxylate
• InChI: InChI=1S/C13H12N2O2S/c1-9(10-3-6-14-7-4-10)15-11-5-8-18-12(11)13(16)17-2/h3-8H,1-2H3
• InChI Key: ICGYQZWGCSUPEK-UHFFFAOYSA-N
• Canonical SMILES: CC(=NC1=C(SC=C1)C(=O)OC)C2=CC=NC=C2
• Molecular Formula: C13H12N2O2S
• Molecular Weight: 260.31 g/mol

Description

“Methyl 3-{[1-(4-pyridinyl)ethylidene]amino}-2-thiophenecarboxylate” is a chemical compound with the molecular formula C13H12N2O2S and a molecular weight of 260.31. It is also known by other names such as “methyl 3-[(E)-[1-(pyridin-4-yl)ethylidene]amino]thiophene-2-carboxylate” and "2-Thiophenecarboxylic acid, 3-[[1-(4-pyridinyl)ethylidene]amino]-, methyl ester".

Molecular Structure Analysis

The molecular structure of this compound consists of a thiophene ring (a five-membered ring with four carbon atoms and one sulfur atom) attached to a carboxylate group (COO-) and an amino group (NH2) that is further substituted with a 4-pyridinyl ethylidene group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and density, are not provided in the search results.

Scientific Research Applications

1. Chemosensor Abilities

Methyl 3-{[1-(4-pyridinyl)ethylidene]amino}-2-thiophenecarboxylate derivatives have been studied for their chemosensor abilities towards transition metal ions. Variations in interactions with metal ions result in observable color changes, useful in detecting specific metals like nickel and copper in different solvents (Patil et al., 2017).

2. Pharmaceutical Intermediate Synthesis

This compound has been utilized in the synthesis of diverse pharmaceutical intermediates. Its ability to undergo reactions under specific conditions allows for the creation of various structurally complex molecules, which are important in pharmaceutical research and development (Feng, 2004).

3. Synthesis of Heterocyclic Compounds

The compound is integral in the synthesis of heterocyclic compounds. These compounds have various applications in medicinal chemistry, including the development of new drugs with potential therapeutic effects (Shvedov et al., 1967).

4. Development of Fluorescent Probes

It plays a role in the development of fluorescent probes for detecting metal ions and amino acids in solutions. Such probes are crucial in biological and chemical sensing applications, facilitating the detection of specific substances with high sensitivity (Guo et al., 2014).

Safety and Hazards

The safety, risk, and hazard information for this compound is not provided in the search results. It is recommended to handle it with appropriate safety measures, as with any chemical compound.

Future Directions

The future directions for the use or study of this compound are not specified in the search results. It could potentially be used in various chemical or biological research contexts, depending on its properties and reactivity.